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Compound of Interest

Compound Name: Br-PEG6-C2-NHBoc

Cat. No.: B15579333

This document provides essential safety and logistical information for the proper disposal of Br-
PEG6-C2-NHBoc, a PROTAC linker used by researchers, scientists, and drug development
professionals. Adherence to these procedural guidelines is critical for ensuring laboratory
safety and environmental compliance.

Hazard Identification and Safety Precautions

Br-PEG6-C2-NHBoc is a chemical compound that requires careful handling. Based on
available safety data for similar compounds, the following hazard statements are associated
with this substance:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Before handling, it is imperative to wear appropriate Personal Protective Equipment (PPE),
including chemical-resistant gloves, safety goggles, and a lab coat. All handling of this
compound should be performed in a well-ventilated area or a chemical fume hood.

Chemical Properties Relevant to Disposal
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A summary of the key chemical properties of Br-PEG6-C2-NHBoc is provided in the table

below.
Property Value
Molecular Formula C19H38BrNO8
Appearance Liquid
Classification Halogenated Organic Compound

) Polyethylene Glycol (PEG), Bromoalkane, Boc-
Functional Groups )
protected Amine

The presence of a bromine atom classifies Br-PEG6-C2-NHBoc as a halogenated organic
compound. This is a critical consideration for waste segregation and disposal, as halogenated
waste streams are typically incinerated at high temperatures and must be kept separate from
non-halogenated waste.[1][2][3] The Boc (tert-butoxycarbonyl) protecting group is generally
stable under basic and neutral conditions, meaning it will likely remain intact in a typical waste
container.[4][5][6]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Br-PEG6-C2-
NHBoc.

Step 1: Waste Segregation
o Designate a specific waste container for "Halogenated Organic Waste."[1][2][3]

e This container must be clearly labeled and kept separate from non-halogenated organic
waste, aqueous waste, and solid waste.[1][2]

o Never mix Br-PEG6-C2-NHBoc with strong acids, as this could potentially cleave the Boc
protecting group, leading to the evolution of gas (carbon dioxide and isobutylene).[5][7][8]

e Do not dispose of this chemical down the drain.[9]

Step 2: Waste Collection
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o Carefully transfer any waste containing Br-PEG6-C2-NHBoc, including contaminated
consumables such as pipette tips and wipes, into the designated halogenated waste
container.

« |f the compound is in a solid or semi-solid form, it should be dissolved in a suitable solvent
before being added to the waste container.

o The waste container must be made of a compatible material (e.g., high-density polyethylene)
and have a secure, tightly sealing lid.[3]

o Keep the waste container closed at all times, except when adding waste.[1][3]
Step 3: Labeling and Documentation

o Clearly label the halogenated waste container with the words "Hazardous Waste" and
"Halogenated Organic Waste."[1][2][9]

e Maintain a log sheet that details the contents of the waste container, including the
approximate amount of Br-PEG6-C2-NHBoc added.

Step 4: Storage

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

e The storage area should be cool, dry, and well-ventilated.

o Ensure the container is stored away from incompatible materials, such as strong oxidizing
agents and acids.

Step 5: Final Disposal

» Arrange for the collection and disposal of the halogenated waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
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Spill Management

In the event of a spill, take the following immediate actions:

Evacuate the immediate area and alert colleagues.
e If the spill is large or you are unsure how to proceed, contact your EHS office immediately.

» For small spills, if you are trained and have the appropriate spill kit, you may proceed with
cleanup.

» Wear appropriate PPE, including respiratory protection if necessary.
o Contain the spill using an inert absorbent material, such as vermiculite or sand.

o Carefully collect the absorbent material and place it in a sealed, labeled container for
disposal as halogenated hazardous waste.

o Clean the spill area with soap and water.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Br-
PEG6-C2-NHBoc.
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Caption: Disposal workflow for Br-PEG6-C2-NHBoc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

